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Compound of Interest

Compound Name: Kushenol C

Cat. No.: B3030866 Get Quote

Essential Safety and Handling Guide for
Kushenol C
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for handling Kushenol C, a prenylated flavonoid isolated from the roots of

Sophora flavescens.[1][2] Adherence to these procedures is critical for minimizing risk and

ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Kushenol C is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[3] Therefore, appropriate personal protective equipment must be worn at all times

when handling this compound.

Recommended Personal Protective Equipment:

Eye Protection: Safety goggles with side-shields are mandatory to prevent eye contact.[3]

Hand Protection: Chemical-resistant protective gloves are required. For phenolic

compounds, neoprene or butyl rubber gloves are often recommended.[4][5][6] It is advisable

to double-glove, especially when handling concentrated solutions.[6]
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Skin and Body Protection: An impervious lab coat or clothing that covers the body is

necessary.[3][6] For tasks with a higher risk of splashing, a butyl rubber or neoprene apron

should be worn.[5][6]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form or when there is a potential for aerosol formation.[3][4] Work should be

conducted in a well-ventilated area, preferably within a fume hood.[3][4]

Safe Handling and Storage
Handling:

Avoid inhalation, and contact with eyes and skin.[3]

Prevent the formation of dust and aerosols.[3]

Use only in areas with adequate exhaust ventilation.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash skin thoroughly after handling.[3]

Storage:

Keep the container tightly sealed.[3]

Store in a cool, well-ventilated area.[3]

Protect from direct sunlight and sources of ignition.[3]

Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[3]

Quantitative Safety Data Summary
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Parameter Value/Information Source

CAS Number 99119-73-0 [3]

Molecular Formula C25H26O7 [3]

Molecular Weight 438.47 [3]

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
[3]

Aquatic Toxicity
Category 1 (Acute and

Chronic)
[3]

Storage (Powder) -20°C [3]

Storage (in Solvent) -80°C [3]

Emergency Procedures
First Aid:

If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse

mouth.[3]

Eye Contact: Remove contact lenses, locate an eye-wash station, and flush eyes

immediately with large amounts of water. Seek prompt medical attention.[3]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and consult a physician.[3] For phenolic compound exposure, immediate

and repeated wiping or irrigation with low-molecular-weight polyethylene glycol (PEG 300 or

400) is recommended.[5][7]

Inhalation: Move the person to fresh air immediately.[3]

Spill Response: In the event of a spill, it is crucial to follow a clear and immediate action plan to

contain and clean up the material safely.
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Immediate Actions

Cleanup Procedure Post-Cleanup
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Click to download full resolution via product page

Caption: Workflow for the safe cleanup of a Kushenol C spill.

Disposal
Dispose of the contents and container to an approved waste disposal plant.[3] Avoid release to

the environment and collect any spillage.[3] All solutions and stock materials of phenolic

compounds must be collected as chemical hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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